1-(3-Aminobicyclo[1.1.1]pentan-1-YL)ethan-1-OL

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: 1-(3-amino-1-bicyclo[1.1.1]pentanyl)ethanol
• InChI: InChI=1S/C7H13NO/c1-5(9)6-2-7(8,3-6)4-6/h5,9H,2-4,8H2,1H3
• InChI Key: QOGFIIMKFQUVRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C12CC(C1)(C2)N)O

Description

1-(3-Aminobicyclo[1.1.1]pentan-1-yl)ethan-1-ol is a bicyclic compound featuring a strained [1.1.1]pentane scaffold substituted with an amino group at the 3-position and an ethanol moiety at the 1-position. Its hydrochloride salt form (CAS: 2169489-80-7) is commonly used in research, with a molecular weight of 177.0391 g/mol (C₆H₉BrO) . The compound’s rigid bicyclo[1.1.1]pentane structure confers unique steric and electronic properties, making it valuable in medicinal chemistry as a bioisostere for tert-butyl or aromatic groups to improve metabolic stability and solubility .

Comparison with Similar Compounds

Structural Features

Compound Name	Bicyclic Core	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number
1-(3-Aminobicyclo[1.1.1]pentan-1-yl)ethan-1-ol	[1.1.1]pentane	-NH₂ (3-position), -CH₂CH₂OH (1-position)	C₇H₁₃NO	141.19 (base)	2169489-80-7*
(4-Aminobicyclo[2.2.2]octan-1-yl)methanol	[2.2.2]octane	-NH₂ (4-position), -CH₂OH (1-position)	C₉H₁₇NO	155.24	105176-66-7
N-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}acetamide	[1.1.1]pentane	-OH (3-position), -NHCOCH₃ (1-position)	C₇H₁₁NO₂	141.17	1628196-21-3
1-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}ethan-1-one	[1.1.1]pentane	-OH (3-position), -COCH₃ (1-position)	C₇H₁₀O₂	126.15	2055839-77-3
[3-(Hydroxymethyl)bicyclo[1.1.1]pentan-1-yl]methanol	[1.1.1]pentane	-CH₂OH (1- and 3-positions)	C₇H₁₂O₂	128.17	1678528-03-4

Notes:

• *The hydrochloride salt form is more commonly referenced .
• The [2.2.2]octane core in (4-Aminobicyclo[2.2.2]octan-1-yl)methanol reduces ring strain but increases molecular weight and steric bulk compared to [1.1.1]pentane derivatives .

Physicochemical Properties

• Solubility: The hydroxyl and amino groups in 1-(3-Aminobicyclo[1.1.1]pentan-1-yl)ethan-1-ol enhance water solubility compared to its ketone analog (1-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}ethan-1-one) . [3-(Hydroxymethyl)bicyclo[1.1.1]pentan-1-yl]methanol, with dual hydroxymethyl groups, exhibits higher hydrophilicity than monosubstituted derivatives .

• Stability :

  • Bicyclo[1.1.1]pentane derivatives are generally stable under inert storage (2–8°C) .
  • The ketone derivative (1-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}ethan-1-one) may undergo nucleophilic addition reactions due to its carbonyl group, unlike the alcohol or amine analogs .

Commercial and Research Use

• Pharmaceutical Intermediates: 1-(3-Aminobicyclo[1.1.1]pentan-1-yl)ethan-1-ol derivatives are cataloged as building blocks for kinase inhibitors and PROTACs . Enamine Ltd. lists related bicyclo[1.1.1]pentane compounds (e.g., 3-fluorobicyclo[1.1.1]pentan-1-yl azetidine) for fragment-based drug discovery .
• Specialty Chemicals: Apollo Scientific markets 1-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}ethan-1-one (95% purity) for organocatalysis studies .